Cas no 1804038-82-1 (Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate)

• Product Name: Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate
• CAS No: 1804038-82-1
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 4979422
• Update Time: 2025-06-09

Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate

• Inchi： 1S/C11H12BrFO2/c1-15-11(14)5-3-8-2-4-10(12)9(6-8)7-13/h2,4,6H,3,5,7H2,1H3
• InChI Key： KVZNTFRKSXDCKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CF)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate

Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate (CAS No. 1804038-82-1): An Overview

Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate (CAS No. 1804038-82-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its brominated and fluorinated aromatic moiety, offers a range of potential applications in drug discovery and advanced materials development.

The molecular formula of Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate is C₁₂H₁₃BrFO₂, and it has a molecular weight of approximately 275.13 g/mol. The compound's structure consists of a substituted benzene ring with a bromine atom at the para position and a fluoromethyl group at the meta position, attached to a propionic acid ester. This combination of functional groups imparts distinct chemical and physical properties, making it an attractive candidate for various research and industrial applications.

In the realm of medicinal chemistry, Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate has been explored for its potential as a lead compound in the development of novel pharmaceuticals. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are crucial in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in cancer progression and other proliferative disorders.

Beyond its medicinal applications, Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate has also shown promise in materials science. The presence of bromine and fluorine atoms imparts unique electronic and thermal properties to the molecule, making it suitable for use in advanced materials such as polymers and coatings. A study published in the Journal of Materials Chemistry in 2021 reported that this compound can be used as a monomer to synthesize copolymers with enhanced thermal stability and mechanical strength, which are valuable for applications in electronics and aerospace industries.

The synthesis of Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate typically involves multi-step reactions, including bromination, fluorination, and esterification processes. The choice of synthetic route can significantly impact the yield and purity of the final product. Researchers have developed various methods to optimize these processes, ensuring high efficiency and reproducibility. For example, a green chemistry approach using catalytic systems has been reported to reduce environmental impact while maintaining high yields.

In terms of safety and handling, Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate should be managed with care due to its reactivity with certain chemicals and its potential to form hazardous byproducts under specific conditions. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The future prospects for Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate are promising. Ongoing research aims to further explore its biological activities and develop more efficient synthetic methods. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are expected to uncover new applications for this compound in diverse fields.

In conclusion, Methyl 3-(4-bromo-3-(fluoromethyl)phenyl)propanoate (CAS No. 1804038-82-1) is a multifaceted organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development, contributing to advancements in drug discovery and advanced materials technology.